Cas no 2168963-06-0 (3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde)

3-Methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde with a pyrazole core functionalized with a tetrahydrofuran (oxolane) substituent. This compound is of significant interest in synthetic organic chemistry due to its bifunctional reactivity, combining an aldehyde group for nucleophilic additions or condensations with the electron-rich pyrazole moiety, which can participate in further cyclization or substitution reactions. Its structural features make it a valuable intermediate for the synthesis of pharmaceuticals, agrochemicals, and functional materials. The oxolane ring enhances solubility in polar solvents, facilitating its use in diverse reaction conditions. Its well-defined reactivity profile and stability under standard handling conditions contribute to its utility in complex molecular constructions.
3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde structure
2168963-06-0 structure
Product Name:3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde
CAS No:2168963-06-0
MF:C9H12N2O2
MW:180.203782081604
CID:6592690
PubChem ID:165503753
Update Time:2025-05-20

3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde
    • EN300-1461194
    • 2168963-06-0
    • Inchi: 1S/C9H12N2O2/c1-7-8(5-12)4-11(10-7)9-2-3-13-6-9/h4-5,9H,2-3,6H2,1H3
    • InChI Key: NVUMSJYSOKAWHR-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)N1C=C(C=O)C(C)=N1

Computed Properties

  • Exact Mass: 180.089877630g/mol
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.1Ų

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Additional information on 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde

3-Methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde: A Comprehensive Overview

3-Methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde, also known by its CAS registry number 2168963-06-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. The molecule consists of a pyrazole ring substituted with a methyl group, an oxolane (tetrahydrofuran) moiety, and an aldehyde functional group. These structural elements contribute to its versatile reactivity and intriguing properties.

The synthesis of 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of this compound. Researchers have explored various strategies, including palladium-catalyzed cross-couplings and enantioselective oxidations, to optimize the synthesis process. These methods not only enhance the yield but also improve the stereochemical control, making the compound more accessible for further studies.

The chemical properties of 2168963-06-0 are heavily influenced by its functional groups. The aldehyde group imparts reactivity towards nucleophilic additions, while the oxolane ring introduces rigidity and hydrophobicity to the molecule. Recent studies have highlighted the compound's ability to participate in enantioselective aldol reactions, making it a valuable precursor in asymmetric synthesis. Additionally, the pyrazole ring's electron-deficient nature renders it susceptible to electrophilic substitutions, further expanding its synthetic utility.

In terms of applications, 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde has shown promise in medicinal chemistry. Its structural similarity to bioactive molecules suggests potential as a lead compound for drug development. For instance, researchers have investigated its ability to modulate enzyme activity and interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). Preliminary in vitro studies indicate that the compound exhibits moderate inhibitory effects on certain enzymes, warranting further exploration in preclinical models.

The environmental impact of 2168963-06-0 is another area of growing interest. As concerns about chemical sustainability rise, scientists are evaluating the compound's biodegradability and eco-toxicity. Recent research suggests that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, reducing its persistence in aquatic environments. However, further studies are required to fully understand its environmental fate and risks.

In conclusion, 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbaldehyde, or CAS number 2168963-06-, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, versatile reactivity, and promising biological activity position it as a valuable tool in modern chemistry. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.

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